2-(Benzo[b]thiophen-3-yl)-2-(3-fluorophenylamino)acetic acid

• Molecular Formula: C16H12FNO2S
• Molecular Weight: 301.3 g/mol
• IUPAC Name: 2-(1-benzothiophen-3-yl)-2-(3-fluoroanilino)acetic acid
• InChI: InChI=1S/C16H12FNO2S/c17-10-4-3-5-11(8-10)18-15(16(19)20)13-9-21-14-7-2-1-6-12(13)14/h1-9,15,18H,(H,19,20)
• InChI Key: VCYCZUJGUMKPCM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(C(=O)O)NC3=CC(=CC=C3)F

Description

2-(Benzo[b]thiophen-3-yl)-2-(3-fluorophenylamino)acetic acid is a useful research compound. Its molecular formula is C16H12FNO2S and its molecular weight is 301.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of benzo[b]thiophen-3-ylboronic acid (400 mg, 2.25 mmol), 3-fluoroaniline (217 μl, 2.25 mmol), and 2-oxoacetic acid hydrate (207 mg, 2.25 mmol) in acetonitrile (20 ml) was stirred at room temperature for 4 hours. The solvent was removed under vacuum and the crude was used as such in the next step.